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Compound of Interest

Compound Name: Alcophosphamide-d4

Cat. No.: B15145232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Alcophosphamide-d4, a deuterated analog of a cyclophosphamide metabolite. Due to the
limited availability of a specific safety data sheet (SDS) for Alcophosphamide-d4, this
document synthesizes information from the SDS of the closely related and structurally similar
compounds, Cyclophosphamide-d4 and Alcophosphamide. Deuterated compounds generally
exhibit similar toxicological profiles to their non-deuterated counterparts. Therefore, the
handling precautions and safety data for Cyclophosphamide-d4 and Alcophosphamide are
considered highly relevant and applicable to Alcophosphamide-d4.

Compound Identification and Properties

Alcophosphamide-d4 is a deuterated form of Alcophosphamide, a metabolite of the widely
used antineoplastic agent, Cyclophosphamide. It is primarily utilized as a stable isotope-labeled
internal standard in bioanalytical assays for pharmacokinetic and metabolic studies.

Table 1: Physical and Chemical Properties
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Property Value Reference
Chemical Name Alcophosphamide-d4 [1112]
Synonyms Hydroxyphosphamide-d4 [3]

CAS Number 1794817-39-2 [1]
Molecular Formula C7H13D4CI2N20sP [1]
Molecular Weight 283.13 g/mol [1]
Appearance White solid [4]

Storage Temperature 2-8°C [1]

Hazard Identification and Classification

Alcophosphamide-d4 is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin contact.[5] Based on data for analogous compounds, it is
considered highly toxic and carcinogenic.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[6]
o H340: May cause genetic
Germ Cell Mutagenicity 1A
defects[6]
Carcinogenicity 1A/ 1B H350: May cause cancer[5][6]
] o H360: May damage fertility or
Reproductive Toxicity 1A )
the unborn child[6]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 ]
life[3]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects[3]
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Hazard Pictograms:

laalt text
laalt text

Signal Word: Danger [4][6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Strict adherence to safety protocols is mandatory when handling Alcophosphamide-d4 to
minimize exposure risk.

Engineering Controls

» Work with this compound must be conducted in a designated area, such as a certified
chemical fume hood or a biological safety cabinet, to ensure adequate ventilation and
containment. [3]* An eyewash station and safety shower must be readily accessible in the
immediate work area. [3]

Personal Protective Equipment (PPE)

e Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). [3]* Eye
Protection: Use chemical safety goggles with side shields. [3]* Skin and Body Protection: A
lab coat or other protective clothing is required. Ensure that skin is not exposed. [3]*
Respiratory Protection: For operations that may generate dust or aerosols, a suitable
respirator should be used. [4]

Handling Procedures

» Avoid the formation of dust and aerosols. [3]* Do not eat, drink, or smoke in the laboratory
area where this compound is handled. [3]* Wash hands thoroughly after handling. [3]* Obtain
special instructions before use and do not handle until all safety precautions have been read
and understood. The following diagram illustrates the standard workflow for safely handling
Alcophosphamide-d4 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safe Handling and Properties of
Alcophosphamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145232#alcophosphamide-d4-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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